Cas no 17614-68-5 (N,N-bis(2-chloroethyl)-4-isothiocyanatoaniline)
17614-68-5 structure
Product Name:N,N-bis(2-chloroethyl)-4-isothiocyanatoaniline
CAS No:17614-68-5
MF:C11H12Cl2N2S
MW:275.197379112244
CID:906410
PubChem ID:315327
Update Time:2025-04-19
N,N-bis(2-chloroethyl)-4-isothiocyanatoaniline Chemical and Physical Properties
Names and Identifiers
-
- N,N-bis(2-chloroethyl)-4-isothiocyanatoaniline
- 4-Dichlordiethylamino-1-isothiocyanato-benzol
- AC1L7RGS
- Benzenamine,N-bis(2-chloroethyl)-4-isothiocyanato-
- Isothiocyanic acid, p-[bis(2-chloroethyl)amino]phenyl ester
- N,N-Bis-(2-chlor-aethyl)-4-isothiocyanato-anilin
- N,N-Bis-(2-chlor-ethyl)-4-isothiocyanatoanilin
- N,N-Bis-(2-chlor-ethyl)-4-isothiocyanato-anilin
- N,N-bis-(2-chloro-ethyl)-4-isothiocyanato-aniline
- N,N-Bis(2-chloroethyl)-p-isothiocyanatophenylamine
- 17614-68-5
- DTXSID60311205
- NSC240416
- NSC-240416
-
- Inchi: 1S/C11H12Cl2N2S/c12-5-7-15(8-6-13)11-3-1-10(2-4-11)14-9-16/h1-4H,5-8H2
- InChI Key: QVOAHWCESBDGHL-UHFFFAOYSA-N
- SMILES: ClCCN(C1C=CC(=CC=1)N=C=S)CCCl
Computed Properties
- Exact Mass: 274.01006
- Monoisotopic Mass: 274.01
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 47.7Ų
Experimental Properties
- Density: 1.22
- Boiling Point: 413°C at 760 mmHg
- Flash Point: 203.6°C
- Refractive Index: 1.576
- PSA: 15.6
- LogP: 3.70490
N,N-bis(2-chloroethyl)-4-isothiocyanatoaniline Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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